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Compound of Interest

Compound Name: VU0361737

Cat. No.: B611733 Get Quote

For Research Use Only. Not for human or veterinary use.

This document provides crucial safety and logistical guidance for researchers, scientists, and

drug development professionals handling VU0361737. As a novel research chemical,

VU0361737 lacks comprehensive toxicological data. Therefore, it is imperative to treat this

compound as potentially hazardous and to adhere to the stringent safety protocols outlined

below.

Hazard Assessment and Precautionary Approach
Given the absence of a specific Safety Data Sheet (SDS) for VU0361737 (CAS No. 1161205-

04-4), a precautionary principle must be applied. All handling procedures should be based on

the assumption that the compound is potentially toxic. Standard operating procedures for novel

chemicals with unknown hazards are mandatory.

Key characteristics of VU0361737:

Chemical Name: N-(4-Chloro-3-methoxyphenyl)-2-pyridinecarboxamide

Molecular Formula: C₁₃H₁₁ClN₂O₂

Molecular Weight: 262.69 g/mol [1]

Description: A selective positive allosteric modulator (PAM) for the mGlu4 receptor.[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b611733?utm_src=pdf-interest
https://www.benchchem.com/product/b611733?utm_src=pdf-body
https://www.benchchem.com/product/b611733?utm_src=pdf-body
https://www.benchchem.com/product/b611733?utm_src=pdf-body
https://www.benchchem.com/product/b611733?utm_src=pdf-body
https://www.sigmaaldrich.com/HK/zh/search/sigma-aldrich-vu0361737?focus=products&page=1&perpage=30&sort=relevance&term=Sigma-Aldrich%20VU0361737&type=product
https://www.selleckchem.com/products/vu-0361737.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to minimize exposure. The following table

summarizes the recommended PPE for various laboratory operations involving VU0361737.

Operation Eye Protection Hand Protection Body Protection
Respiratory

Protection

Handling Solid

Compound

(Weighing,

Aliquoting)

ANSI Z87.1-

compliant safety

glasses with side

shields or safety

goggles.[3]

Nitrile or

neoprene gloves.

[3]

A standard

laboratory coat.

[3]

Recommended

to handle in a

certified chemical

fume hood.[3]

Preparing

Solutions

Safety goggles to

protect against

splashes.[3]

Nitrile or

neoprene gloves.

[3]

A standard

laboratory coat.

[3]

All work should

be performed in

a certified

chemical fume

hood.[3]

Administering to

Cell Cultures or

Animals

Safety glasses

with side shields.

Nitrile or

neoprene gloves.

A standard

laboratory coat.

Not generally

required if

conducted in a

biosafety cabinet

or with

appropriate local

exhaust

ventilation.

Cleaning Spills Safety goggles.

Chemical-

resistant gloves

(e.g., nitrile or

neoprene).

A standard

laboratory coat.

Use of a

respirator may

be necessary

depending on the

size and nature

of the spill.
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The following diagram outlines the standard operational workflow for handling VU0361737 from

receipt to disposal. Adherence to this workflow is essential for maintaining a safe laboratory

environment.
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Receiving and Storage

Handling and Experimentation

Waste Management and Disposal

Receive Compound

Unpack in a Ventilated Area

Log in Chemical Inventory

Store in a Cool, Dry, Designated Area

Don Appropriate PPE

Weigh Solid in Fume Hood

Prepare Solution in Fume Hood

Conduct Experiment

Collect Solid Waste Collect Liquid Waste

Label Waste Containers

Dispose via Institutional Hazardous Waste Program

Click to download full resolution via product page

Caption: Workflow for safe handling of VU0361737.
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Step-by-Step Operational Plan
Receiving and Storage:

Inspection: Upon receipt, visually inspect the package for any signs of damage or leakage.

Unpacking: Unpack the chemical in a well-ventilated area, preferably within a chemical fume

hood.

Inventory: Log the chemical into your laboratory's inventory system, noting the date of receipt

and quantity.

Storage: Store the compound in a cool, dry, and well-ventilated area, away from incompatible

materials. The container must be clearly labeled with the chemical name and any appropriate

hazard warnings.[3]

Handling and Solution Preparation:

Personal Protective Equipment: Before handling, put on all required PPE as detailed in the

table above.[4]

Engineering Controls: All manipulations of the solid compound and preparation of solutions

must be conducted in a certified chemical fume hood to minimize inhalation exposure.[3]

Weighing: Use a dedicated spatula and weighing paper. Clean all equipment thoroughly after

use.

Dissolving: Add solvents to the solid compound slowly to avoid splashing. VU0361737 is

soluble in DMSO.[2]

In Case of Exposure or Spill:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek medical attention.[3]

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.[3]
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Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. Seek

medical attention.[3]

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.[4]

Spill: For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand)

and place it in a sealed container for disposal. For larger spills, evacuate the area and

contact your institution's environmental health and safety department.

Disposal Plan
All waste containing VU0361737, including empty containers, contaminated lab supplies (e.g.,

pipette tips, gloves), and unused solutions, must be disposed of as hazardous chemical waste.

Waste Segregation and Labeling:

Waste Segregation Labeled Waste Containers

Solid Waste
(Contaminated gloves, paper towels, etc.) Hazardous Solid Waste

Liquid Waste
(Unused solutions) Hazardous Liquid Waste

Sharps Waste
(Contaminated needles, etc.) Sharps Container

Click to download full resolution via product page

Caption: Waste segregation for VU0361737.

Solid Waste: Collect all contaminated solid materials in a designated, sealed, and clearly

labeled hazardous waste container.
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Liquid Waste: Collect all solutions containing VU0361737 in a separate, sealed, and clearly

labeled hazardous liquid waste container. Do not mix with other waste streams unless

compatibility is confirmed.

Disposal: All hazardous waste must be disposed of through your institution's official

hazardous waste management program. Follow all local, state, and federal regulations for

hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Sigma-Aldrich VU0361737 | Sigma-Aldrich [sigmaaldrich.com]

2. selleckchem.com [selleckchem.com]

3. twu.edu [twu.edu]

4. artsci.usu.edu [artsci.usu.edu]

To cite this document: BenchChem. [Essential Safety and Operational Protocols for Handling
VU0361737]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611733#personal-protective-equipment-for-handling-
vu0361737]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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